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Compound of Interest

Compound Name: Penigequinolone A

Cat. No.: B1246237 Get Quote

An essential guide to the safe and compliant disposal of Penigequinolone A, ensuring the

safety of laboratory personnel and minimizing environmental impact. This document provides

clear, step-by-step procedures for the disposal of Penigequinolone A, alongside relevant

chemical and physical properties and a procedural workflow for quick reference.

I. Safety and Handling Precautions
Penigequinolone A is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, it is imperative to follow standard laboratory safety

protocols when handling this compound. Personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn at all times.

II. Penigequinolone A: Chemical and Physical
Properties
A summary of the key quantitative data for Penigequinolone A is provided in the table below

for easy reference.
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Property Value Source

Molecular Formula C27H33NO6 [1][2]

Molecular Weight 467.6 g/mol [1][2]

Purity ≥95% [1]

LogP 4.35030 [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
6 [3]

Rotatable Bond Count 5 [3]

III. Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of

Penigequinolone A.

1. Waste Identification and Segregation:

Identify all waste streams containing Penigequinolone A, including pure compound,

solutions, and contaminated labware (e.g., pipette tips, vials, and gloves).

Segregate Penigequinolone A waste from other chemical waste streams to ensure proper

disposal.

2. Containerization:

Use a dedicated, clearly labeled, and sealable container for the collection of

Penigequinolone A waste.

The container should be made of a material compatible with the solvents used, if any.

Label the container "Penigequinolone A Waste" and include the date of initial waste

accumulation.
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3. Waste Disposal:

For pure compound or solid waste:

If regulations permit, small quantities of non-hazardous solid waste can be disposed of in

the regular laboratory trash, provided they are securely contained to prevent

aerosolization.

For larger quantities, consult your institution's Environmental Health and Safety (EHS)

office for guidance on disposal as non-hazardous chemical waste.

For solutions:

Do not pour solutions containing Penigequinolone A down the drain unless explicitly

permitted by your local EHS regulations for non-hazardous waste.

Collect all liquid waste in the designated, labeled waste container.

For contaminated labware:

Disposable labware contaminated with Penigequinolone A should be placed in the

designated solid waste container.

Non-disposable glassware should be decontaminated by rinsing with an appropriate

solvent (e.g., ethanol or acetone) and the rinsate collected as chemical waste.

4. Final Disposal:

Once the waste container is full, seal it securely.

Arrange for pickup and disposal through your institution's EHS office or a licensed chemical

waste disposal contractor.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Penigequinolone A.
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Caption: Workflow for the disposal of Penigequinolone A.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling

or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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